1-Hydroxy-7a-methyl-5-oxo-2,3,5,6,7,7a-hexahydro-1H-indene-4-carboxylic acid

• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 1-hydroxy-7a-methyl-5-oxo-2,3,6,7-tetrahydro-1H-indene-4-carboxylic acid
• InChI: InChI=1S/C11H14O4/c1-11-5-4-7(12)9(10(14)15)6(11)2-3-8(11)13/h8,13H,2-5H2,1H3,(H,14,15)
• InChI Key: USCALRFWGZWWMZ-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC(=O)C(=C1CCC2O)C(=O)O

Description

1-Hydroxy-7a-methyl-5-oxo-2,3,5,6,7,7a-hexahydro-1H-indene-4-carboxylic acid is a complex organic compound with the molecular formula C₁₁H₁₄O₄ and a molecular weight of 210.23 g/mol . This compound is primarily used in research and development settings, particularly in the fields of chemistry and pharmaceuticals .

Preparation Methods

The synthesis of 1-Hydroxy-7a-methyl-5-oxo-2,3,5,6,7,7a-hexahydro-1H-indene-4-carboxylic acid involves multiple steps. One common synthetic route includes the reaction of specific precursors under controlled conditions to form the desired compound. The exact reaction conditions, such as temperature, pressure, and solvents used, can vary depending on the specific method employed . Industrial production methods are typically more optimized and may involve the use of catalysts to increase yield and efficiency .

Chemical Reactions Analysis

1-Hydroxy-7a-methyl-5-oxo-2,3,5,6,7,7a-hexahydro-1H-indene-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts.

Scientific Research Applications

1-Hydroxy-7a-methyl-5-oxo-2,3,5,6,7,7a-hexahydro-1H-indene-4-carboxylic acid has several scientific research applications:

Chemistry: It is used as a reference standard in analytical chemistry and for the synthesis of other complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Hydroxy-7a-methyl-5-oxo-2,3,5,6,7,7a-hexahydro-1H-indene-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to certain enzymes or receptors, thereby modulating their activity . The exact molecular targets and pathways involved can vary depending on the specific application and context of use .

Comparison with Similar Compounds

1-Hydroxy-7a-methyl-5-oxo-2,3,5,6,7,7a-hexahydro-1H-indene-4-carboxylic acid can be compared with other similar compounds such as:

• 3-[(3aS,4S,5R,7aS)-5-Hydroxy-7a-methyl-1-oxooctahydro-1H-inden-4-yl]propanoate
• 1H-2-Indenone,2,4,5,6,7,7a-hexahydro-3-(1-methylethyl)-7a-methyl These compounds share structural similarities but differ in their specific functional groups and chemical properties, which can influence their reactivity and applications .